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Compound of Interest

Compound Name: LGK974

Cat. No.: B612152 Get Quote

Introduction

LGK974, also known as WNT974, is a potent and specific small-molecule inhibitor of

Porcupine (PORCN).[1][2][3][4] PORCN is a membrane-bound O-acyltransferase essential for

the palmitoylation of Wnt ligands, a critical step for their secretion and biological activity.[5][6]

By inhibiting PORCN, LGK974 effectively blocks the secretion of all Wnt ligands, thereby

downregulating Wnt signaling pathways.[6][7] This mechanism of action makes LGK974 a

valuable tool for studying Wnt-driven processes in cancer and developmental biology.[5][8]

LGK974 has demonstrated efficacy in rodent tumor models and is being investigated in clinical

trials for malignancies dependent on Wnt ligands.[1][5][6]

Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of LGK974 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical Properties of LGK974
A summary of the key properties of LGK974 is provided in the table below for easy reference.
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Property Value References

Molecular Formula C₂₃H₂₀N₆O [2][3][9][10]

Molecular Weight 396.44 g/mol [1][2][11]

Appearance Crystalline solid / Tan powder [3][11]

Purity ≥97% (HPLC) [3][11]

Solubility in DMSO

>10 mM. Varies by supplier,

reported as high as 79 mg/mL

(199.27 mM)

[1][2]

Water Solubility Insoluble [1]

Ethanol Solubility
Sparingly soluble (e.g., ≥2.64

mg/mL with warming)
[2]

Experimental Protocol: Preparation of a 10 mM
LGK974 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of LGK974 in DMSO. This is

a common concentration for in vitro cell-based assays.

Materials and Equipment
LGK974 powder (purity ≥98%)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (optional, for enhancing dissolution)
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure
1. Calculation:

To prepare a 10 mM stock solution, the required mass of LGK974 must be calculated.

Molecular Weight (MW) of LGK974: 396.44 g/mol

Desired Concentration (C): 10 mM = 0.010 mol/L

Desired Volume (V): 1 mL = 0.001 L (adjust as needed)

Mass (g) = C (mol/L) x V (L) x MW ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 396.44 g/mol = 3.9644 mg

Therefore, to make 1 mL of a 10 mM stock solution, you will need 3.96 mg of LGK974.

2. Preparation Steps:

Weighing: Carefully weigh out 3.96 mg of LGK974 powder using an analytical balance and

place it into a sterile microcentrifuge tube or amber vial.

Solvent Addition: Add 1 mL of high-purity DMSO to the tube containing the LGK974 powder.

Dissolution:

Cap the tube securely and vortex thoroughly for 1-2 minutes to dissolve the compound.

For compounds that are slow to dissolve, gentle warming of the tube to 37°C for 10

minutes and/or brief sonication in an ultrasonic bath can facilitate dissolution.[2]

Visually inspect the solution to ensure that all the powder has completely dissolved and

the solution is clear.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

[12][13]

Clearly label all aliquots with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term storage.[2][13][14] Stock solutions

stored at -20°C are stable for several months, while storage at -80°C can extend stability

for up to two years.[2][13]

Safety Precautions
LGK974 is a potent bioactive compound. Handle with care.

Always wear appropriate PPE, including a lab coat, safety glasses, and gloves, when

handling the compound and its solutions.

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

Consult the Safety Data Sheet (SDS) for LGK974 for complete safety and handling

information.

Visualizations
LGK974 Mechanism of Action in the Wnt Signaling
Pathway
LGK974 inhibits the acyltransferase PORCN, which is required for the palmitoylation and

subsequent secretion of Wnt ligands. This prevents Wnt ligands from binding to their Frizzled

(FZD) receptors, thereby inhibiting both canonical (β-catenin-dependent) and non-canonical

Wnt signaling.
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Diagram of LGK974's inhibitory action on the Wnt signaling pathway.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the logical flow of the protocol for preparing an LGK974 stock

solution.
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Workflow for preparing LGK974 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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